Cas no 1193389-71-7 (2-amino-N-(3-ethynylphenyl)acetamide hydrochloride)

• Product Name: 2-amino-N-(3-ethynylphenyl)acetamide hydrochloride
• CAS No: 1193389-71-7
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• CID: 4576754
• Update Time: 2025-07-17

2-amino-N-(3-ethynylphenyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(3-ethynylphenyl)acetamide hydrochloride

• Inchi： 1S/C10H10N2O.ClH/c1-2-8-4-3-5-9(6-8)12-10(13)7-11;/h1,3-6H,7,11H2,(H,12,13);1H
• InChI Key： GCDUJSHNJQUWHE-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(C#C)C=1)C(=O)CN.Cl

Additional information on 2-amino-N-(3-ethynylphenyl)acetamide hydrochloride

Introduction to 2-amino-N-(3-ethynylphenyl)acetamide hydrochloride (CAS No. 1193389-71-7) in Modern Chemical Biology and Medicinal Chemistry

2-amino-N-(3-ethynylphenyl)acetamide hydrochloride, identified by the chemical abstracts service number 1193389-71-7, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of amides, characterized by a carbonyl group (C=O) linked to an amine group (NH₂), and it incorporates a 3-ethynylphenyl moiety, which introduces a terminal alkyne functionality. The hydrochloride salt form enhances its solubility in aqueous systems, making it more amenable for various biochemical applications.

The structural motif of 2-amino-N-(3-ethynylphenyl)acetamide hydrochloride positions it as a versatile scaffold for drug discovery and molecular probe development. The presence of the ethynyl group (—C≡CH) allows for further functionalization via cross-coupling reactions, such as the Suzuki-Miyaura or Sonogashira couplings, enabling the construction of more complex molecules. This reactivity has been exploited in the synthesis of novel heterocyclic compounds and peptidomimetics, which are increasingly relevant in the design of targeted therapeutics.

In recent years, there has been a surge in research focusing on small molecules that modulate protein-protein interactions (PPIs), an area critical for understanding disease mechanisms and developing innovative treatments. The 2-amino-N-(3-ethynylphenyl)acetamide hydrochloride scaffold, with its ability to engage with biological targets through hydrogen bonding and hydrophobic interactions, presents an attractive platform for such investigations. Studies have demonstrated its potential in disrupting aberrant signaling pathways associated with neurological disorders, cancer, and inflammatory diseases.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play pivotal roles in cell signaling networks, and dysregulation of their activity is implicated in numerous pathologies. The phenyl ring and the ethynyl substituent in 2-amino-N-(3-ethynylphenyl)acetamide hydrochloride can be tailored to interact with specific kinase domains, either through direct binding or by serving as a precursor for more potent analogs. Preliminary computational studies suggest that this compound can dock effectively into ATP-binding pockets of various kinases, including those involved in tumor proliferation and survival.

The pharmaceutical industry has increasingly recognized the value of structure-based drug design, leveraging high-throughput screening (HTS) and computational modeling to identify lead compounds. 2-amino-N-(3-ethynylphenyl)acetamide hydrochloride has been incorporated into several virtual screening campaigns aimed at identifying inhibitors of protein phosphatases, which are another class of enzymes central to cellular regulation. Its ability to mimic natural substrates or interfere with enzyme-substrate binding has opened new avenues for therapeutic intervention.

Moreover, the chemical biology community has shown interest in using this compound as a tool to study protein modifications. The alkyne functionality can be selectively reacted with azides via click chemistry reactions, allowing researchers to label proteins of interest or track post-translational modifications in living cells. This approach has been particularly useful in elucidating the dynamics of protein-protein interactions and signaling cascades.

From a synthetic chemistry perspective, 2-amino-N-(3-ethynylphenyl)acetamide hydrochloride exemplifies the elegance of modern medicinal chemistry strategies. Its synthesis involves multi-step processes that highlight the importance of efficient coupling reactions and protecting group strategies. Recent advances in transition-metal catalysis have enabled more streamlined routes to this compound, reducing both reaction times and byproduct formation. Such improvements are crucial for scaling up production while maintaining high purity standards.

The pharmacokinetic properties of 2-amino-N-(3-ethynylphenyl)acetamide hydrochloride are also under investigation. Data from initial pharmacokinetic studies indicate that it exhibits moderate solubility in water but better permeability across cell membranes due to its cationic nature from the hydrochloride salt. These characteristics make it an appealing candidate for oral administration or topical applications where bioavailability is a key concern.

In conclusion, 2-amino-N-(3-ethynylphenyl)acetamide hydrochloride (CAS No. 1193389-71-7) represents a promising entity in the realm of chemical biology and medicinal chemistry. Its unique structural features offer multiple avenues for further development—whether as a lead compound for drug discovery or as a molecular tool for biological investigation. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play an increasingly significant role in advancing our understanding of human disease and developing next-generation therapeutics.